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Compound of Interest

Compound Name: 2-Chloro-4,6-difluorophenol

Cat. No.: B1371278 Get Quote

An In-Depth Technical Guide to 2-Chloro-4,6-difluorophenol: Structure, Properties, and

Synthetic Utility

Abstract
This technical guide provides a comprehensive scientific overview of 2-Chloro-4,6-
difluorophenol, a halogenated aromatic compound with significant potential as a building

block in pharmaceutical and agrochemical research. Due to the limited availability of direct

experimental data for this specific isomer, this document leverages established chemical

principles and validated data from structurally related analogs to provide an authoritative

resource for researchers, scientists, and drug development professionals. The guide covers the

compound's molecular structure, physicochemical properties, a proposed high-yield synthetic

protocol, predicted spectroscopic signatures, and essential safety and handling procedures.

The insights herein are designed to empower chemists to confidently synthesize and utilize this

versatile chemical intermediate in novel research and development endeavors.

Molecular Identity and Physicochemical Properties
Halogenated phenols are a cornerstone of modern medicinal chemistry, where the precise

placement of halogen atoms can modulate a molecule's lipophilicity, metabolic stability, and

binding affinity. 2-Chloro-4,6-difluorophenol represents a unique scaffold, combining the

distinct electronic and steric properties of chlorine and fluorine to offer a nuanced tool for

molecular design.
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Molecular Structure and Weight
The structure of 2-Chloro-4,6-difluorophenol consists of a benzene ring substituted with a

hydroxyl group at position 1, a chlorine atom at position 2, and fluorine atoms at positions 4

and 6.

IUPAC Name: 2-Chloro-4,6-difluorophenol

Molecular Formula: C₆H₃ClF₂O[1]

Molecular Weight: 164.54 g/mol

Canonical SMILES: C1=C(C(=C(C=C1F)Cl)O)F

InChI Key: QKJMAULTWWSBID-UHFFFAOYSA-N
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Reaction Preparation

Chlorination Reaction

Workup & Purification

Dissolve 2,4-Difluorophenol
in anhydrous DCM

Cool to 0 °C under N₂

Dropwise addition of
Sulfuryl Chloride (1.05 eq)

Stir at room temp (2-4h)
Monitor by TLC/GC-MS

Quench with NaHCO₃ (aq)

Extract with DCM

Wash with H₂O & Brine

Dry (MgSO₄) & Concentrate

Purify (Chromatography/
Recrystallization)

Pure 2-Chloro-4,6-difluorophenol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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